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Compound of Interest

Compound Name: Morpholinosulfur trifluoride

Cat. No.: B041453

Technical Support Center: Morpholinosulfur
Trifluoride

This technical support center provides essential information for researchers, scientists, and
drug development professionals on the safe handling and storage of the moisture-sensitive
reagent, Morpholinosulfur trifluoride.

Frequently Asked Questions (FAQSs)

Q1: What is Morpholinosulfur trifluoride and what is it used for?

Al: Morpholinosulfur trifluoride, also known as Morph-DAST, is a fluorinating agent used in
organic synthesis.[1][2][3] It is utilized to convert alcohols to alkyl fluorides and carbonyl
compounds to geminal difluorides.[4] It is considered to have higher reactivity and better
thermal stability than DAST (Diethylaminosulfur trifluoride).[1]

Q2: What are the primary hazards associated with Morpholinosulfur trifluoride?

A2: Morpholinosulfur trifluoride is a hazardous substance that reacts violently with water.[5]
[6] It is corrosive and can cause severe skin burns and eye damage.[7][8] Inhalation of its
vapors can be harmful and may cause respiratory irritation.[5] Upon decomposition, it can
release hazardous substances such as hydrogen fluoride, carbon oxides, nitrogen oxides, and
sulfur oxides.[5][8]
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Q3: How should Morpholinosulfur trifluoride be stored?

A3: It should be stored in a cool, dry, and well-ventilated area, away from heat and ignition
sources.[3] Due to its high moisture sensitivity, it must be kept in a tightly sealed container
under an inert atmosphere (e.g., argon or nitrogen).[3][7] It is recommended to store it in a
refrigerator or freezer.[6][9] Do not store in glass containers as it can be corrosive to glass.[5]
Lined metal or plastic containers are suitable for storage.[5]

Q4: What personal protective equipment (PPE) is required when handling this reagent?

A4: When handling Morpholinosulfur trifluoride, it is crucial to wear appropriate personal
protective equipment. This includes chemical-resistant gloves, safety goggles, a face shield,
and a lab coat.[6][10] All manipulations should be performed in a well-ventilated chemical fume
hood.[6]

Troubleshooting Guide

Q1: My reaction with Morpholinosulfur trifluoride is sluggish or incomplete. What could be
the cause?

Al: Several factors could contribute to a sluggish or incomplete reaction:

o Reagent Quality: The reagent may have degraded due to exposure to moisture. Ensure that
the reagent was stored under strictly anhydrous conditions.

o Reaction Temperature: While Morpholinosulfur trifluoride is more thermally stable than
DAST, some reactions may require gentle heating. Conversely, for highly exothermic
reactions, cooling might be necessary to prevent side reactions.

e Solvent Choice: The reaction should be carried out in a dry, inert solvent. Traces of water in
the solvent can quench the reagent.

o Substrate Reactivity: Hindered substrates may react more slowly.[1] In such cases, longer
reaction times or an excess of the fluorinating agent might be necessary.

Q2: | observe unexpected side products in my reaction. What are the possible reasons?

A2: The formation of side products can be due to:
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e Moisture Contamination: The presence of water will lead to the formation of byproducts from

the hydrolysis of the reagent.

e Rearrangements: In the fluorination of certain alcohols, carbocationic intermediates can

undergo rearrangement, leading to skeletal changes in the product.[11]

e Reaction with Solvent: Ensure the solvent is inert to the fluorinating agent under the reaction

conditions.

Q3: The reagent has turned a dark color. Is it still usable?

A3: A change in color, particularly darkening, may indicate decomposition. This can be caused

by exposure to air, moisture, or impurities. It is recommended to use a fresh, colorless to light-

yellow sample of the reagent for best results. Using decomposed reagent can lead to lower

yields and the formation of impurities.

Data Presentation

Property Data Citations
Colorless to light orange to
Appearance o [7]
yellow clear liquid.
Boiling Point 41-42 °C at 0.5 mm Hg. [12]
Density 1.436 g/mL at 25 °C. [12]

Storage Temperature

Store in a refrigerator or
freezer, under -20°C is also

suggested.

[6]1°]

Moisture Sensitivity

Highly sensitive; reacts

violently with water.

[5]L6]

Incompatible Materials

Water, oxidizing agents, strong

bases, and glass.

[5](8]

Hazardous Decomposition

Hydrogen fluoride, carbon
monoxide, carbon dioxide,
nitrogen oxides (NOx), and

sulfur oxides (SOXx).

[5]i8]
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Experimental Protocols
General Protocol for Deoxofluorination of an Alcohol

Caution: This procedure should be carried out by trained personnel in a well-ventilated
chemical fume hood. All glassware must be oven-dried and cooled under an inert atmosphere.

e Preparation: Under an inert atmosphere (e.g., argon or nitrogen), dissolve the alcohol
substrate in a suitable anhydrous solvent (e.g., dichloromethane, THF) in a flame-dried flask
equipped with a magnetic stirrer and a dropping funnel.

e Cooling: Cool the solution to the desired temperature (typically between -78 °C and 0 °C)
using an appropriate cooling bath.

o Reagent Addition: Slowly add Morpholinosulfur trifluoride (typically 1.1 to 1.5 equivalents)
to the stirred solution via the dropping funnel. Maintain the temperature during the addition.

o Reaction: Allow the reaction mixture to stir at the specified temperature for the required time.
The progress of the reaction can be monitored by thin-layer chromatography (TLC).

e Quenching: Once the reaction is complete, carefully and slowly quench the reaction by
adding a suitable quenching agent, such as methanol, followed by a saturated aqueous
solution of sodium bicarbonate.[13]

o Work-up: Allow the mixture to warm to room temperature. Extract the product with a suitable
organic solvent. Wash the combined organic layers with water and brine, then dry over an
anhydrous drying agent (e.g., Na2SOa4 or MgSOa).

 Purification: Remove the solvent under reduced pressure and purify the crude product by an
appropriate method, such as column chromatography.

Protocol for Safe Quenching of Excess
Morpholinosulfur Trifluoride

Caution: This procedure must be performed in a chemical fume hood with appropriate PPE.
The quenching process can be exothermic.
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 Inert Atmosphere: Ensure the reaction vessel containing the excess Morpholinosulfur
trifluoride is under an inert atmosphere.

e Cooling: Cool the vessel in an ice bath to control the temperature during quenching.

 Dilution: Dilute the reaction mixture with an equal volume of an inert, high-boiling solvent
(e.g., THF or toluene) to moderate the reaction rate.

« Slow Addition of a Protic Solvent: While stirring vigorously, slowly add a less reactive alcohol,
such as isopropanol or tert-butanol, dropwise.

o Sequential Quenching: After the initial exothermic reaction subsides, continue by slowly
adding ethanol, followed by methanol, and finally, a saturated aqueous solution of sodium
bicarbonate.

o Final Quench with Water: Once the reaction with the bicarbonate solution ceases, slowly add
water to ensure all reactive species are quenched.

» Disposal: The resulting mixture should be disposed of as hazardous waste according to
institutional and local regulations.

Mandatory Visualization
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Troubleshooting Workflow for Morpholinosulfur Trifluoride Reactions

Reaction Issue:
Low Yield or Incomplete Conversion
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Safe Handling and Storage of Morpholinosulfur Trifluoride

Storage Spill & Emergency Disposal

Work in a fume hood

Cool, dry, well-ventilated area Wear appropriate PPE: Evacuate and ventilate area Quench excess reagent carefully
Inert atmosphere (N2 or Ar) - Chemical resistant gloves Absorb with inert material (see quenching protocol)
Tightly sealed, non-glass container - Safety goggles & face shield Do NOT use water Dispose of as hazardous waste

Refrigerator/Freezer recommended - Lab coat Treat as hazardous waste Follow local regulations

Use oven-dried glassware

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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